3-chloro-N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-methylbenzenesulfonamide

• IUPAC Name: 3-chloro-N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]-2-methylbenzenesulfonamide
• InChI: InChI=1S/C18H20ClNO3S/c1-13-16(19)8-5-9-17(13)24(21,22)20-12-18(23-2)10-14-6-3-4-7-15(14)11-18/h3-9,20H,10-12H2,1-2H3
• InChI Key: SBOKLMJWUIJLLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)NCC2(CC3=CC=CC=C3C2)OC
• Molecular Formula: C18H20ClNO3S
• Molecular Weight: 365.9 g/mol

Description

3-chloro-N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H20ClNO3S and its molecular weight is 365.87. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis

The compound, similar to N-chloro-N-methoxybenzenesulfonamide, is useful in chemical synthesis as a reactive chlorinating reagent. It has been effectively used to chlorinate various organic substrates, such as 1,3-diketones, β-keto esters, benzoyl trifluoroacetones, phenols, anisoles, heteroarenes, and aromatic amines, yielding chlorinated products with good to high efficiency (Xiao-Qiu Pu et al., 2016).

Environmental Studies

Compounds with similar structures have been studied for their environmental impact, particularly in agriculture. For example, the transport characteristics of Chlorsulfuron, a related compound, in soil and its prediction through models like LEACHM have been researched, contributing valuable insights to the field of agricultural chemistry and environmental protection (R. Veeh et al., 1994).

Antifungal and Antiviral Research

Compounds structurally similar to 3-chloro-N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-methylbenzenesulfonamide have been synthesized and tested for their antifungal and anti-HIV activities. This indicates its potential utility in developing therapeutic agents against various infections (M. Zareef et al., 2007).

Photodynamic Therapy in Cancer Treatment

New compounds like zinc phthalocyanine substituted with benzenesulfonamide derivative groups have been synthesized, exhibiting properties useful in photodynamic therapy, a treatment method for cancer. These compounds have shown promising results due to their high singlet oxygen quantum yield, a critical factor in this therapy (M. Pişkin et al., 2020).

Anticancer Research

Derivatives of benzenesulfonamides, including compounds similar to 3-chloro-N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-methylbenzenesulfonamide, have been explored for their potential as anticancer agents. Their roles as cell cycle inhibitors and their progression to clinical trials exemplify their significance in cancer research (T. Owa et al., 2002).

Biochemical Research

Compounds with a sulfonamide linkage have been synthesized and characterized, contributing to a deeper understanding of their biochemical behavior and applications, such as in the development of dyes and other functional materials (W. Bo, 2007).